Cas no 2229422-66-4 (2-(azidomethyl)-4-chlorophenol)

• Product Name: 2-(azidomethyl)-4-chlorophenol
• CAS No: 2229422-66-4
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 6162841
• PubChem ID: 154028511
• Update Time: 2025-07-21

2-(azidomethyl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4-chlorophenol
• EN300-1986521
• 2229422-66-4

• Inchi： 1S/C7H6ClN3O/c8-6-1-2-7(12)5(3-6)4-10-11-9/h1-3,12H,4H2
• InChI Key： OOHOJEPQIJWLEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(azidomethyl)-4-chlorophenol

Comprehensive Overview of 2-(Azidomethyl)-4-Chlorophenol (CAS No. 2229422-66-4)

2-(Azidomethyl)-4-chlorophenol (CAS No. 2229422-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azidomethyl and chlorophenol functional groups, is widely utilized in click chemistry, drug discovery, and material science. Its molecular structure, C7H6ClN3O, offers versatile reactivity, making it a valuable intermediate in synthetic organic chemistry.

The growing interest in 2-(azidomethyl)-4-chlorophenol is driven by its applications in bioconjugation and bioorthogonal chemistry. Researchers are increasingly exploring its potential in labeling biomolecules, such as proteins and nucleic acids, due to its high selectivity and mild reaction conditions. This aligns with the current trend in precision medicine and targeted drug delivery, where efficient and non-disruptive labeling techniques are critical.

In the context of green chemistry, 2-(azidomethyl)-4-chlorophenol is also being studied for its potential in sustainable synthesis. The compound’s ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions—a cornerstone of click chemistry—makes it a candidate for eco-friendly industrial processes. This resonates with the global push toward reducing hazardous waste and optimizing chemical manufacturing.

Another area of interest is the compound’s role in polymer science. Its reactive azide group allows for the modification of polymer chains, enabling the development of advanced materials with tailored properties. This has implications for industries ranging from biomedical engineering to electronics, where functionalized polymers are in high demand.

From a safety perspective, 2-(azidomethyl)-4-chlorophenol requires careful handling due to its reactive nature. While not classified as a hazardous material under standard regulations, proper storage and usage protocols are essential to ensure laboratory safety. This is particularly relevant given the increasing focus on occupational health and chemical safety standards in research environments.

The synthesis of 2-(azidomethyl)-4-chlorophenol typically involves the reaction of 4-chloro-2-(hydroxymethyl)phenol with an azide source, such as sodium azide. This process highlights the importance of regioselective functionalization in organic synthesis, a topic frequently searched by chemists seeking efficient methodologies for introducing azide groups into aromatic systems.

In summary, 2-(azidomethyl)-4-chlorophenol (CAS No. 2229422-66-4) is a multifaceted compound with broad applications in modern chemistry. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific research. As advancements in these fields progress, the demand for high-quality chemical intermediates like this compound is expected to rise.